Cas no 195533-54-1 (Benzenesulfonamide, 2,3,4,5,6-pentafluoro-N-(4-methoxyphenyl)-)

• Product Name: Benzenesulfonamide, 2,3,4,5,6-pentafluoro-N-(4-methoxyphenyl)-
• CAS No: 195533-54-1
• MF: C₁₃H₈F₅NO₃S
• MW: 353.264539718628
• CID: 1387940
• PubChem ID: 10473251
• Update Time: 2025-04-20

Benzenesulfonamide, 2,3,4,5,6-pentafluoro-N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,3,4,5,6-pentafluoro-N-(4-methoxyphenyl)-
• 2,3,4,5,6-pentafluoro-N-(4-methoxyphenyl)benzenesulfonamide
• DTXSID10440554
• 195533-54-1
• SCHEMBL6087565
• CHEMBL55128

• Inchi： 1S/C13H8F5NO3S/c1-22-7-4-2-6(3-5-7)19-23(20,21)13-11(17)9(15)8(14)10(16)12(13)18/h2-5,19H,1H3
• InChI Key： QBYINFJZJBSGFL-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=C(C=1F)F)F)F)F)(NC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 353.01454
• Monoisotopic Mass: 353.01450510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 55.4